Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C17H19F2NO B8503323 N-(3,4-Difluorophenyl)-1-adamantanecarboxamide

N-(3,4-Difluorophenyl)-1-adamantanecarboxamide

Cat. No. B8503323
M. Wt: 291.33 g/mol
InChI Key: DCIGTWRINCIKNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US03944675

Procedure details

Subject 2.29 g. of adamantane carboxylic acid chloride (11.5 mmoles) 1.29 g. of (10 mmoles) 3,4-difluoro-aniline and 4.0 ml. of triethylamine to the process of Example 11. Crystallize the residue obtained thereby from ethyl ether to yield the title product, m.p. 168.5°-170°C.
Name
adamantane carboxylic acid chloride
Quantity
1.29 g
Type
reactant
Reaction Step One
Name
3,4-difluoro-aniline
Quantity
10 mmol
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title product

Identifiers

REACTION_CXSMILES
[C:1]12([C:11](Cl)=[O:12])[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[CH2:2]1)[CH2:8]2.[F:14][C:15]1[CH:16]=[C:17]([CH:19]=[CH:20][C:21]=1[F:22])[NH2:18].C(N(CC)CC)C>C(OCC)C>[F:14][C:15]1[CH:16]=[C:17]([NH:18][C:11]([C:1]23[CH2:10][CH:5]4[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]4)[CH2:2]2)[CH2:8]3)=[O:12])[CH:19]=[CH:20][C:21]=1[F:22]

Inputs

Step One
Name
adamantane carboxylic acid chloride
Quantity
1.29 g
Type
reactant
Smiles
C12(CC3CC(CC(C1)C3)C2)C(=O)Cl
Step Two
Name
3,4-difluoro-aniline
Quantity
10 mmol
Type
reactant
Smiles
FC=1C=C(N)C=CC1F
Step Three
Name
triethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)N(CC)CC
Step Four
Name
ethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Crystallize the residue
CUSTOM
Type
CUSTOM
Details
obtained

Outcomes

Product
Name
title product
Type
product
Smiles
FC=1C=C(C=CC1F)NC(=O)C12CC3CC(CC(C1)C3)C2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.